Cas no 259739-92-9 (Methyl 2-(3,5-difluorophenyl)-2-oxoacetate)

• Product Name: Methyl 2-(3,5-difluorophenyl)-2-oxoacetate
• CAS No: 259739-92-9
• MF: C₉H₆F₂O₃
• MW: 200.138949871063
• CID: 5747851
• PubChem ID: 91113949
• Update Time: 2025-08-04

Methyl 2-(3,5-difluorophenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-difluorobenzoylformate
• Methyl 2-(3,5-difluorophenyl)-2-oxoacetate
• Methyl2-(3,5-difluorophenyl)-2-oxoacetate
• 259739-92-9

• MDL： MFCD11617614
• Inchi： 1S/C9H6F2O3/c1-14-9(13)8(12)5-2-6(10)4-7(11)3-5/h2-4H,1H3
• InChI Key： NDKCDEFMQNHCBB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C(C(=O)OC)=O)C=1)F

Computed Properties

• Exact Mass: 200.02850037g/mol
• Monoisotopic Mass: 200.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 260.3±30.0 °C at 760 mmHg
• Flash Point: 107.9±19.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 2-(3,5-difluorophenyl)-2-oxoacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-(3,5-difluorophenyl)-2-oxoacetate

Comprehensive Overview of Methyl 2-(3,5-difluorophenyl)-2-oxoacetate (CAS No. 259739-92-9)

Methyl 2-(3,5-difluorophenyl)-2-oxoacetate (CAS No. 259739-92-9) is a fluorinated organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the increasing demand for fluorinated compounds in drug discovery and sustainable chemistry, this ester derivative has garnered significant attention due to its unique structural properties and reactivity. Researchers and industries are actively exploring its potential in green chemistry and catalytic transformations, aligning with global trends toward eco-friendly synthesis methods.

The molecular structure of Methyl 2-(3,5-difluorophenyl)-2-oxoacetate features a difluorophenyl ring coupled with an oxoacetate moiety, making it a valuable building block for heterocyclic compounds. Its CAS No. 259739-92-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its role in synthesizing biologically active molecules, particularly in the development of antimicrobial agents and enzyme inhibitors, addressing pressing healthcare challenges like antibiotic resistance.

In the context of AI-driven drug design, Methyl 2-(3,5-difluorophenyl)-2-oxoacetate is frequently referenced in computational chemistry for its molecular docking potential. Its electrophilic carbonyl group and fluorine substituents enhance binding affinity in target proteins, a hot topic in machine learning-assisted drug discovery. This aligns with frequent search queries such as "fluorine in drug design" and "computational tools for organic synthesis," reflecting its relevance in cutting-edge research.

From an industrial perspective, the compound’s synthesis often involves palladium-catalyzed cross-coupling or microwave-assisted reactions, both of which are energy-efficient techniques trending in process optimization. Environmental concerns have spurred interest in its solvent-free synthesis, a topic frequently searched in sustainable chemistry forums. Additionally, its stability under mild conditions makes it suitable for high-throughput screening in combinatorial chemistry.

Analytical characterization of CAS No. 259739-92-9 typically employs NMR spectroscopy, HPLC, and mass spectrometry, with data often shared in open-access journals to support reproducible research—a key concern in modern science. The compound’s spectral properties are also leveraged in fluorescence labeling applications, bridging gaps between chemical synthesis and bioimaging technologies.

As regulatory frameworks evolve, Methyl 2-(3,5-difluorophenyl)-2-oxoacetate is scrutinized for REACH compliance and lifecycle assessment, addressing queries like "safety of fluorinated esters." Its low toxicity profile, as evidenced by OECD guideline studies, positions it favorably for industrial scaling. Future research may focus on its nanocatalyst-mediated synthesis or biocatalytic alternatives, further enhancing its sustainability footprint.